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Compound of Interest

3-Fluoro-4-methylphenylboronic
Compound Name: d
aci

Cat. No.: B062159

Essential Safety and Handling Guide for 3-
Fluoro-4-methylphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
Fluoro-4-methylphenylboronic acid (CAS RN: 168267-99-0). Adherence to these procedures
is critical for ensuring personal safety and maintaining a secure laboratory environment. The
information herein is compiled from safety data sheets and general best practices for handling
boronic acid derivatives.

Immediate Safety and Hazard Information

3-Fluoro-4-methylphenylboronic acid is a compound that requires careful handling due to its
potential health hazards. Based on available safety data, it can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1] Therefore, implementing stringent safety
measures is non-negotiable.

Key Hazard Statements:
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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e H335: May cause respiratory irritation.

A comprehensive understanding of the chemical and physical properties is the first step toward
safe handling.

Property Value Source

Molecular Formula C7HsBFO:2 [2][3]

Molecular Weight 153.95 g/mol [2][3][4]
White to off-white crystalline

Appearance (2]
powder

Melting Point 232-237 °C [2][4]

Storage Temperature Room Temperature [5]

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural, step-by-step guidance for the safe handling of 3-Fluoro-4-
methylphenylboronic acid.

Engineering Controls and Preparation

o Ventilation: Always handle this compound in a certified chemical fume hood to minimize
inhalation exposure.[6]

» Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and in close proximity to the workstation.[1][7]

e Work Area: Maintain a clean and uncluttered workspace to prevent spills and contamination.

Personal Protective Equipment (PPE)

A comprehensive suite of PPE is mandatory to prevent exposure.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[1]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[4]

Prevents skin contact and
potential irritation. Gloves
should be inspected before
use and changed immediately

if contaminated.

Body Protection

A flame-resistant lab coat, fully
buttoned, along with long

pants and closed-toe shoes.

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound
to prevent the inhalation of

dust particles.[4]

Minimizes the risk of

respiratory tract irritation.

Handling the Chemical

e Avoid Dust Generation: When transferring the solid, use appropriate tools like a spatula to

minimize dust creation.

o Container Management: Keep the container of 3-Fluoro-4-methylphenylboronic acid

tightly closed when not in use.[1]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves

were worn. Do not eat, drink, or smoke in the laboratory.

Post-Handling

o Decontamination: Clean the work area thoroughly to remove any residual chemical.

 PPE Removal: Remove PPE in the designhated area, avoiding cross-contamination.
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Disposal Plan

All waste generated from the use of 3-Fluoro-4-methylphenylboronic acid, including
contaminated PPE and empty containers, must be treated as hazardous waste.

o Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container
for hazardous waste. Do not mix with other waste streams.

o Disposal Regulations: Dispose of all chemical waste in accordance with federal, state, and
local regulations. Do not pour waste down the drain.

o Empty Containers: Handle uncleaned containers as you would the product itself.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 3-Fluoro-4-
methylphenylboronic acid in a laboratory setting.
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Caption: Workflow for handling 3-Fluoro-4-methylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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